Cas no 919754-66-8 (N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide)

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide is a specialized organic compound featuring a unique isoindole-1,3-dione core linked to a sulfonyl-substituted benzamide moiety. Its structural design confers high reactivity and selectivity, making it valuable in pharmaceutical and agrochemical research. The presence of the 2-methyl-1,3-dioxoisoindoline group enhances stability, while the propane-2-sulfonylbenzamide fragment contributes to improved solubility and bioavailability. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, offering precise functionalization opportunities. Its well-defined chemical properties ensure consistent performance in complex synthetic pathways, supporting applications in drug discovery and material science.
N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide structure
919754-66-8 structure
Product Name:N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide
CAS No:919754-66-8
MF:C19H18N2O5S
MW:386.421623706818
CID:5494932
Update Time:2025-05-30

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methyl-1,3-dioxoisoindol-5-yl)-4-propan-2-ylsulfonylbenzamide
    • N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide
    • Inchi: 1S/C19H18N2O5S/c1-11(2)27(25,26)14-7-4-12(5-8-14)17(22)20-13-6-9-15-16(10-13)19(24)21(3)18(15)23/h4-11H,1-3H3,(H,20,22)
    • InChI Key: XFNJCXOAFJZPKA-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC2=C(C=1)C(=O)N(C)C2=O)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide Pricemore >>

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Additional information on N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide

N-(2-Methyl-1,3-Dioxo-2,3-Dihydro-1H-Isoindol-5-Yl)-4-(Propane-2-Sulfonyl)Benzamide: A Comprehensive Overview

The compound with CAS No 919754-66-8, known as N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functional characteristics. In this article, we delve into the details of its structure, synthesis, properties, and potential applications, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of this compound is characterized by a benzamide backbone with specific substituents that contribute to its distinctive properties. The isoindole ring system and the sulfonyl group are key structural elements that influence its reactivity and stability. Recent studies have highlighted the importance of such heterocyclic systems in drug design and material science, underscoring the potential of this compound in these fields.

Synthesis of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(propane-2-sulfonyl)benzamide involves a series of carefully optimized reactions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, including coupling reactions and cyclization processes, to construct the complex molecular architecture. These methods not only demonstrate the versatility of modern organic chemistry but also pave the way for large-scale production if required.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. Its solubility profile, thermal stability, and reactivity are critical factors that determine its suitability for different applications. Recent experiments have shown that the compound exhibits remarkable stability under physiological conditions, making it a strong candidate for biomedical applications such as drug delivery systems or enzyme inhibitors.

Biological activity is another area where this compound has shown promise. Preclinical studies have indicated that it possesses potent inhibitory effects on certain enzymes associated with metabolic disorders. This finding aligns with the growing trend in pharmacology to develop molecules that target specific biological pathways for therapeutic intervention.

In terms of application potential, the compound's unique combination of structural features makes it a versatile building block for advanced materials. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor technology. Furthermore, its role as a precursor in polymer synthesis has been investigated, highlighting its utility in creating high-performance materials for industrial use.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Advanced simulations have revealed how its conformational flexibility influences its interactions with biological targets or other molecules in solution. These insights are invaluable for optimizing its performance in practical applications.

The sustainability aspect of this compound's production is another critical consideration in modern chemistry. Researchers are exploring green chemistry approaches to synthesize it using renewable resources and energy-efficient methods. Such efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical innovation.

In conclusion, N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-Yl)-4-(Propane 2 Sulfonyl)Benzamide (CAS No 919754 66 8) represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate structure, coupled with its functional versatility, positions it as a key player in future advancements in medicine and materials science.

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